Cas no 865615-04-9 (ethyl 2,4-dimethyl-5-{N'-(1Z)-phenylmethylidenehydrazinecarbonyl}-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 2,4-dimethyl-5-{N'-(1Z)-phenylmethylidenehydrazinecarbonyl}-1H-pyrrole-3-carboxylate
• CAS No: 865615-04-9
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 6589647
• PubChem ID: 5426675
• Update Time: 2025-08-03

ethyl 2,4-dimethyl-5-{N'-(1Z)-phenylmethylidenehydrazinecarbonyl}-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4-dimethyl-5-{N'-(1Z)-phenylmethylidenehydrazinecarbonyl}-1H-pyrrole-3-carboxylate
• F1583-0059
• 865615-04-9
• AKOS024608817
• (Z)-ethyl 5-(2-benzylidenehydrazinecarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• SR-01000013331-1
• HMS1653P19
• SR-01000013331
• ethyl 5-[[(Z)-benzylideneamino]carbamoyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate
• ethyl 2,4-dimethyl-5-{N'-[(1Z)-phenylmethylidene]hydrazinecarbonyl}-1H-pyrrole-3-carboxylate
• 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 4-ethyl ester, 2-[2-(phenylmethylene)hydrazide]

• Inchi： 1S/C17H19N3O3/c1-4-23-17(22)14-11(2)15(19-12(14)3)16(21)20-18-10-13-8-6-5-7-9-13/h5-10,19H,4H2,1-3H3,(H,20,21)/b18-10-
• InChI Key： QJWDLKSFKVADCR-ZDLGFXPLSA-N
• SMILES： O(CC)C(C1=C(C)NC(C(N/N=C\C2C=CC=CC=2)=O)=C1C)=O

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 13.01±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxamides